Cas no 1422554-34-4 (I-BET282)

• Product Name: I-BET282
• CAS No: 1422554-34-4
• MF: C₂₅H₃₀N₄O₄
• MW: 450.530106067657
• CID: 2601760
• PubChem ID: 71258968
• Update Time: 2024-11-02

I-BET282 Chemical and Physical Properties

Names and Identifiers

• BET-IN-1
• 1H-Imidazo[4,5-c]quinoline, 7-(3,5-dimethyl-4-isoxazolyl)-8-methoxy-1-[(1R)-2-methoxy-1-methylethyl]-2-(tetrahydro-2H-pyran-4-yl)-
• I-BET282
• 4-[8-methoxy-1-[(2R)-1-methoxypropan-2-yl]-2-(oxan-4-yl)imidazo[4,5-c]quinolin-7-yl]-3,5-dimethyl-1,2-oxazole
• compound 32 [PMID: 34387088]
• 1422554-34-4
• MS-28175
• F85363
• DA-61626
• (R)-4-(8-methoxy-1-(1-methoxypropan-2-yl)-2-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[4,5-c]quinolin-7-yl)-3,5-dimethylisoxazole
• CHEMBL4878439
• XGC55434
• HY-19760
• CS-5464
• BDBM50578785
• UYK
• SCHEMBL14698278
• AKOS030526512
• methanesulfonic acid;4-[8-methoxy-1-[(2R)-1-methoxypropan-2-yl]-2-(oxan-4-yl)imidazo[4,5-c]quinolin-7-yl]-3,5-dimethyl-1,2-oxazole
• GTPL12717

• Inchi： InChI=1S/C25H30N4O4/c1-14(13-30-4)29-24-18-11-22(31-5)19(23-15(2)28-33-16(23)3)10-20(18)26-12-21(24)27-25(29)17-6-8-32-9-7-17/h10-12,14,17H,6-9,13H2,1-5H3/t14-/m1/s1
• InChI Key： HYPXHDJBILNWLI-CQSZACIVSA-N
• SMILES： COC1=C(C2=C(C)ON=C2C)C=C(N=CC3=C4N(C(C5CCOCC5)=N3)[C@@H](COC)C)C4=C1

Computed Properties

• Exact Mass: 450.22670545g/mol
• Monoisotopic Mass: 450.22670545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.4Ų

I-BET282 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Imidazoquinolines